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Introduction: Two Dominant Polyesters
In the landscape of thermoplastic polyesters, Poly(ethylene terephthalate) (PET) and

Poly(lactic acid) (PLA) are two of the most significant players. PET, a petroleum-derived

polymer, is renowned for its strength, clarity, and recyclability, making it a cornerstone of the

packaging industry, particularly for beverage bottles and food containers[1]. PLA, in contrast, is

a bioplastic derived from renewable resources like corn starch or sugarcane, lauded for its

biodegradability and compostability[1][2]. While their origins and end-of-life options differ

starkly, their applications, especially in packaging and increasingly in the biomedical field, often

overlap, making a direct comparison of their mechanical performance essential for material

selection in research and development[2][3][4]. This guide provides a detailed, evidence-based

comparison of the key mechanical properties of PET and PLA, outlines the standardized

methodologies for their evaluation, and discusses the practical implications for scientific and

industrial applications.

Quantitative Comparison of Core Mechanical
Properties
The selection of a polymer for a specific application hinges on its ability to withstand

mechanical stresses. The table below summarizes the typical range of values for the most
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critical mechanical properties of PET and PLA. It is important to note that these values can vary

based on the specific grade of the material, processing conditions, and the presence of

additives.

Mechanical Property
Poly(ethylene
terephthalate) (PET)

Poly(lactic acid) (PLA)

Tensile Strength 60 - 140 MPa 50 MPa

Young's Modulus (Tensile

Modulus)
3.5 - 11 GPa 3.5 - 4.0 GPa

Elongation at Break 2.5% - 70% 6% - 10%

Notched Izod Impact Strength 20 - 55 J/m 15 - 30 J/m

Sources:[5][6][7][8][9][10][11]

Analysis of Mechanical Performance
Strength and Stiffness
Tensile strength represents the maximum stress a material can endure while being stretched

before breaking, while Young's Modulus (or tensile modulus) is a measure of its stiffness or

resistance to elastic deformation[12].

PET consistently demonstrates higher tensile strength compared to PLA, making it the

preferred choice for applications requiring high durability and structural integrity, such as

carbonated beverage bottles that must withstand internal pressure[5][6]. Its Young's modulus

can also reach significantly higher values, indicating greater stiffness.

PLA possesses a respectable tensile modulus, often comparable to that of PET, which

makes it suitably stiff for many packaging applications like food trays and containers[8][9].

However, its ultimate tensile strength is generally lower than PET's[13].

Ductility vs. Brittleness
Elongation at break is a critical measure of a material's ductility, indicating how much it can

stretch before fracturing.
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PET is a significantly more ductile material, with a wide range of elongation at break values

that can be tailored through processing. This property allows it to absorb energy and deform

without failing, a key reason for its high impact resistance[5][6].

PLA, by contrast, is known for its inherent brittleness, characterized by a much lower

elongation at break[5][8][14]. This means it is more likely to fracture with little to no plastic

deformation when subjected to stress, a significant limitation for applications requiring

flexibility or toughness[2][3].

Toughness and Impact Resistance
Toughness is a material's ability to absorb energy and plastically deform without fracturing,

often measured by impact strength tests[15][16].

PET exhibits superior impact resistance, a direct consequence of its higher ductility[5][17].

This makes it highly suitable for products that may be dropped or subjected to sudden forces

during transport and handling.

PLA has lower impact resistance and is more susceptible to fracture from sudden shocks[8]

[13]. This limits its use in applications where durability is paramount, although modifications

and blending with other polymers can improve this property[3].

Standardized Experimental Protocols
To ensure comparability and reliability, the mechanical properties of polymers are determined

using standardized testing methods developed by organizations like ASTM International and

ISO.

Protocol 1: Tensile Properties (ASTM D638)
This test method is fundamental for determining the tensile strength, tensile modulus, and

elongation at break of plastics[12][18][19][20].

Causality in Experimental Design: The "dog-bone" shape of the specimen is critical; it is

designed to ensure that the stress is concentrated in the central, narrower gauge section,

promoting failure in this area for consistent and accurate measurements[18][19]. Conditioning
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the specimens to a standard temperature and humidity is essential because the mechanical

properties of polymers are highly sensitive to environmental conditions[21].

Step-by-Step Methodology:

Specimen Preparation: Prepare test specimens in the standard "dog-bone" or "dumbbell"

shape, typically Type I, via injection molding, machining, or die-cutting from a sheet[19][22].

Ensure dimensions conform to the ASTM D638 standard.

Conditioning: Condition the specimens for a minimum of 40 hours at a standard laboratory

atmosphere of 23 ± 2°C and 50 ± 5% relative humidity, as specified in ASTM D618.

Machine Setup: Calibrate a universal testing machine (UTM) equipped with appropriate grips

and a load cell[18]. Attach an extensometer to the gauge section of the specimen to

precisely measure strain.

Testing: Secure the specimen in the grips of the UTM. Apply a tensile force at a constant rate

of crosshead movement until the specimen fractures[19].

Data Acquisition: Continuously record the applied load and the elongation of the gauge

section.

Calculations: From the recorded data, calculate:

Tensile Strength: The maximum stress applied before rupture.

Elongation at Break: The percentage increase in length of the specimen at the point of

fracture.

Young's Modulus: The slope of the initial linear portion of the stress-strain curve.

Experimental Workflow for ASTM D638
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Caption: Workflow for determining tensile properties via ASTM D638.

Protocol 2: Notched Izod Impact Strength (ASTM D256)
This test is designed to measure a plastic's resistance to impact from a swinging pendulum,

providing a measure of its toughness and notch sensitivity[23][24][25][26].

Causality in Experimental Design: A notch is intentionally machined into the specimen to create

a stress concentration point. This ensures that the fracture initiates at a known location,

allowing for a comparative measure of the material's resistance to crack propagation under

impact[15][26]. The test measures the total energy absorbed to initiate and propagate the

fracture until the specimen breaks[26].

Step-by-Step Methodology:

Specimen Preparation: Prepare rectangular specimens with dimensions as specified in the

standard (e.g., 63.5 x 12.7 x 3.2 mm). Machine a V-shaped notch into the specimen[26].

Conditioning: Condition the specimens according to ASTM D618, similar to the tensile testing

protocol.

Machine Setup: Use a calibrated pendulum impact testing machine. Ensure the pendulum

hammer has the correct weight and release height for the material being tested[15].

Testing: Firmly clamp the specimen in the vise in a cantilevered position (vertically), with the

notch facing the direction of the pendulum strike[26].

Impact: Release the pendulum, allowing it to swing down and strike the specimen.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b3049843?utm_src=pdf-body-img
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/izod-notched-impact-strength-astm-d256/
https://sciteq.com/standard/astm-d-256/
https://www.datapointlabs.com/CommonStandards/ASTM_D256
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://coirubber.com/astm/astm-d256-plastic-impact-resistance/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://coirubber.com/astm/astm-d256-plastic-impact-resistance/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: The machine measures the energy absorbed by the specimen during the

break. This is determined by the height to which the pendulum swings after fracturing the

specimen.

Calculations: Calculate the impact strength by dividing the absorbed energy by the thickness

of the specimen at the notch. The result is typically expressed in Joules per meter (J/m) or

foot-pounds per inch (ft-lb/in)[26].

Experimental Workflow for ASTM D256
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Caption: Workflow for determining Notched Izod Impact Strength via ASTM D256.

Implications for Application in Research and Drug
Development
The choice between PET and PLA is dictated by the specific demands of the application.

For applications in drug development and biomedical engineering, PLA is often favored

despite its mechanical limitations. Its key advantages are biocompatibility and

bioresorbability, degrading into non-toxic lactic acid in the body[2][27]. This makes it ideal for

temporary implants, surgical sutures, and scaffolds for tissue engineering where a

permanent structure is not required[2][28].

In packaging and device manufacturing, PET's superior strength, toughness, and barrier

properties make it the material of choice for long-term storage containers, high-stress

mechanical components, and applications where durability is non-negotiable[3][14].

Conclusion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.benchchem.com/product/b3049843?utm_src=pdf-body-img
https://www.researchgate.net/publication/393387196_Polylactic_Acid_and_Their_Blends_for_Biomedical_Application
https://www.researchgate.net/figure/Proposed-degradation-mechanism-of-Polyethylene-terephtalatePET-modified-with_fig3_333352101
https://www.researchgate.net/publication/393387196_Polylactic_Acid_and_Their_Blends_for_Biomedical_Application
https://pmc.ncbi.nlm.nih.gov/articles/PMC9571806/
https://consensus.app/search/comparison-of-mechanical-properties-between-pet-an/UmuYHMWlRu67Yf42TjfxfA/
https://greenworksbio.com/blogs/pla-vs-pet/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PET and PLA are both highly versatile polyesters, but their mechanical profiles are distinct.

PET is a robust, ductile, and tough material, making it a benchmark for high-performance

applications where mechanical integrity is paramount. PLA, while possessing adequate

stiffness, is fundamentally more brittle and less impact-resistant. However, its value proposition

lies in its renewable origin and biodegradability, making it an indispensable material in the

biomedical field and a sustainable alternative for single-use products. For the researcher,

scientist, or engineer, a thorough understanding of these differences, verified through

standardized testing, is crucial for successful material selection and innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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